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Compound of Interest

Compound Name: Biotin-16-UTP

Cat. No.: B12403851

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic properties of

Biotin-16-UTP, a critical reagent in molecular biology and drug development for the non-

radioactive labeling of RNA. This document details its absorbance characteristics, clarifies its

fluorescence properties, and provides detailed experimental protocols for its use in generating

and detecting biotinylated RNA probes.

Core Spectroscopic Properties of Biotin-16-UTP
Biotin-16-UTP is a uridine triphosphate analog that contains a biotin molecule attached to the

C5 position of the uracil base via a 16-atom spacer arm. This modification allows for its

enzymatic incorporation into RNA transcripts by RNA polymerases. While the uridine

component provides its characteristic ultraviolet (UV) absorbance, the biotin moiety itself is not

fluorescent. Therefore, the detection of biotinylated probes relies on the high-affinity interaction

between biotin and fluorescently-conjugated avidin or streptavidin.

The key quantitative spectroscopic data for Biotin-16-UTP are summarized in the table below.
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Property Value Conditions

Maximum Absorbance (λmax) 240 nm and 289 nm Tris-HCl buffer, pH 7.5[1]

Molar Extinction Coefficient (ε)
10,700 L·mol⁻¹·cm⁻¹ (at 240

nm)
Tris-HCl buffer, pH 7.5[1]

7,100 L·mol⁻¹·cm⁻¹ (at 289

nm)
Tris-HCl buffer, pH 7.5[1]

Fluorescence Emission Not intrinsically fluorescent -

Quantum Yield Not applicable -

Fluorescence Lifetime Not applicable -

Experimental Protocols
The primary application of Biotin-16-UTP is the generation of biotin-labeled RNA probes for

various hybridization techniques, such as Northern blotting, Southern blotting (of DNA targets),

in situ hybridization, and microarray analysis. The following protocols outline the key

experimental procedures.

In Vitro Transcription for Biotinylated RNA Probe
Synthesis
This protocol describes the synthesis of a biotin-labeled RNA probe using T7, SP6, or T3 RNA

polymerase.

Materials:

Linearized template DNA (1 µg) containing the appropriate RNA polymerase promoter (T7,

SP6, or T3)

Biotin-16-UTP (10 mM solution)

ATP, CTP, GTP (10 mM each)

UTP (10 mM)
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10x Transcription Buffer (e.g., 400 mM Tris-HCl pH 8.0, 60 mM MgCl₂, 100 mM DTT, 20 mM

spermidine)

RNA Polymerase (T7, SP6, or T3)

RNase Inhibitor

Nuclease-free water

0.5 M EDTA, pH 8.0

Procedure:

Thaw all reagents on ice. Keep enzymes and RNase inhibitor on ice.

In a nuclease-free microcentrifuge tube, assemble the following reaction mixture at room

temperature in the order listed. The ratio of Biotin-16-UTP to UTP can be adjusted to control

the labeling density. A common starting ratio is 1:3 (Biotin-16-UTP:UTP).

Reagent
Volume (for a 20 µL
reaction)

Final Concentration

Nuclease-free water to 20 µL -

10x Transcription Buffer 2 µL 1x

100 mM DTT 1 µL 5 mM

ATP, CTP, GTP mix (10 mM

each)
2 µL 1 mM each

UTP (10 mM) 0.5 µL 0.25 mM

Biotin-16-UTP (10 mM) 1.5 µL 0.75 mM

Linearized Template DNA (1

µg/µL)
1 µL 50 ng/µL

RNase Inhibitor (40 U/µL) 1 µL 2 U/µL

RNA Polymerase (20 U/µL) 1 µL 1 U/µL
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Mix the components gently by pipetting up and down, and then centrifuge briefly to collect

the reaction at the bottom of the tube.

Incubate the reaction at 37°C for 2 hours.

(Optional) To remove the DNA template, add 1 µL of RNase-free DNase I and incubate at

37°C for 15 minutes.

Stop the reaction by adding 2 µL of 0.5 M EDTA, pH 8.0.

The biotinylated RNA probe is now ready for purification or can be used directly in

hybridization experiments.

Fluorescent Detection of Biotinylated RNA Probes
This protocol outlines the general steps for detecting a biotinylated RNA probe after

hybridization to a target nucleic acid (e.g., on a membrane or in a cell).

Materials:

Hybridized sample with the biotinylated probe

Blocking buffer (e.g., 5% BSA in PBS with 0.1% Tween-20)

Wash buffer (e.g., PBS with 0.1% Tween-20)

Fluorescently labeled streptavidin (e.g., Streptavidin-FITC, Streptavidin-Cy3) diluted in

blocking buffer

Mounting medium (for microscopy) or imaging system (for blots)

Procedure:

After the post-hybridization washes, incubate the sample in blocking buffer for 1 hour at room

temperature to reduce non-specific binding.

Remove the blocking buffer and add the diluted fluorescently labeled streptavidin solution.

Incubate for 1 hour at room temperature, protected from light.
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Wash the sample three times with wash buffer for 5 minutes each, protected from light.

The sample is now ready for visualization. For microscopy, mount the sample with an

appropriate mounting medium. For blots, proceed with the imaging system.

Visualizations
The following diagrams illustrate the key processes involving Biotin-16-UTP.
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Caption: Experimental workflow for RNA labeling with Biotin-16-UTP and subsequent

fluorescent detection.
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Caption: Logical relationship for the indirect detection of Biotin-16-UTP labeled probes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [In-Depth Technical Guide: Spectroscopic Properties and
Applications of Biotin-16-UTP]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12403851/docs#in-depth-technical-guide-
spectroscopic-properties-and-applications-of-biotin-16-utp]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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